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Compound of Interest

Compound Name:
3-Nitro-5-(trifluoromethyl)benzoic

acid

Cat. No.: B1297927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Nitro-5-(trifluoromethyl)benzoic acid (CAS No. 328-80-3), a key intermediate in various

synthetic applications. This document outlines its key physical properties, standard

experimental methodologies for their determination, and a generalized workflow for such

characterization.

Physicochemical Data Summary
The accurate determination of melting and boiling points is crucial for the identification,

purification, and handling of chemical compounds. The following table summarizes the reported

values for 3-Nitro-5-(trifluoromethyl)benzoic acid.

Parameter Value Conditions

Melting Point 127-129 °C[1] Not Specified

128-129 °C[2] Not Specified

129 °C[3] Not Specified

130-132 °C[4][5] Not Specified

Boiling Point 309.8 °C[1] at 760 mmHg
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Experimental Protocols
The following are detailed, generalized methodologies for the determination of melting and

boiling points, applicable to crystalline solids like 3-Nitro-5-(trifluoromethyl)benzoic acid.

Melting Point Determination (Capillary Method)
Sample Preparation: A small quantity of the dry, crystalline 3-Nitro-5-
(trifluoromethyl)benzoic acid is finely powdered. This powder is then packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a steady, slow rate (typically 1-2 °C per

minute) as it approaches the expected melting point.

Data Recording: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range is reported as the melting point. For a pure substance, this range is

typically narrow.

Boiling Point Determination (Distillation Method)
Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a port for a thermometer or temperature probe, a condenser, and a

receiving flask.

Sample and Boiling Chips: The 3-Nitro-5-(trifluoromethyl)benzoic acid is placed in the

round-bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is heated using a heating mantle. The liquid is brought to a boil, and the

vapor rises into the distillation head.

Temperature Equilibrium: The thermometer bulb or probe should be positioned so that its top

is level with the bottom of the side-arm leading to the condenser. This ensures that the

temperature of the vapor in equilibrium with the boiling liquid is measured.
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Data Recording: The temperature is recorded when it stabilizes during a steady distillation.

The atmospheric pressure is also recorded, as the boiling point is pressure-dependent. The

boiling point is typically reported at standard atmospheric pressure (760 mmHg).[1]

Process Visualization
The following diagram illustrates a generalized workflow for the physicochemical

characterization of a chemical compound such as 3-Nitro-5-(trifluoromethyl)benzoic acid.

Physicochemical Characterization Workflow
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Caption: Workflow for Physicochemical Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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